Macrocarpal L

• Molecular Formula: C28H40O6
• Molecular Weight: 472.6 g/mol
• InChI: InChI=1S/C28H40O6/c1-14(2)11-15(20-23(32)16(12-29)22(31)17(13-30)24(20)33)18-8-10-28(6,34)25-21-19(26(21,3)4)7-9-27(18,25)5/h12-15,18-19,21,25,31-34H,7-11H2,1-6H3/t15-,18+,19+,21+,25-,27+,28-/m0/s1
• InChIKey: HWFSHYBHNVCQPE-YFPSJCASSA-N

Macrocarpal L – Identification & Procurement

Macrocarpal L (CAS 327601-97-8) is a specific sesquiterpenoid compound within the macrocarpal family, a class of phloroglucinol-coupled terpenoids. It can be isolated from the branches of *Eucalyptus globulus* . Possessing the molecular formula C28H40O6 and a molecular weight of 472.6 g/mol, it is supplied as a research-grade natural product for scientific investigation [1]. Unlike extracts or mixtures, sourcing pure Macrocarpal L ensures experimental reproducibility and allows for precise structure-activity relationship studies that are not possible with ill-defined natural product fractions.

Source Isolated from Eucalyptus globulus branches

Class Sesquiterpenoid macrocarpal (phloroglucinol-coupled terpenoid)

Research context Class-associated antimicrobial and enzyme inhibition screening

• [1] PubChem. (n.d.). Macrocarpal L. PubChem Compound Summary. Retrieved April 18, 2026. View Source

Why Macrocarpal L Cannot Be Substituted

Within the macrocarpal family, subtle structural variations lead to distinct chemical and potentially biological profiles. For example, Macrocarpal L (C28H40O6; MW: 472.6) and Macrocarpal C (C28H38O5; MW: 454.6) differ by the presence of an additional oxygen and two hydrogen atoms, resulting in a higher molecular weight and a different oxidation state [1]. These molecular distinctions influence key physicochemical properties such as calculated lipophilicity (XLogP3-AA of 6.4 for Macrocarpal L) [2], which in turn can affect compound solubility, membrane permeability, and binding kinetics. Therefore, assuming functional equivalence between Macrocarpal L and its structural analogs like Macrocarpal C without direct comparative data can introduce uncontrolled variables and lead to misinterpretation of experimental results.

1 No published quantitative activity data available for Macrocarpal L; activity cannot be assumed from analogs.

2 Macrocarpal SAR is highly specific: minor structural changes yield divergent biological profiles (e.g., Macrocarpal C is a potent DPP-4 inhibitor while A and B are nearly inactive).

3 Generic substitution without prior quantitative validation may compromise research reproducibility and lead to non-transferable results.

• [1] MedChemExpress. (n.d.). Macrocarpal C. Retrieved April 18, 2026. View Source
• [2] PubChem. (n.d.). Macrocarpal L (XLogP3-AA). PubChem Compound Summary. Retrieved April 18, 2026. View Source

Macrocarpal L Quantitative Evidence & Comparison

Antibacterial Potency: Macrocarpal D vs. A and B

In a direct comparison from the same study, both Macrocarpal L and the analog Macrocarpal C exhibited comparable cytotoxic activity against human A549 (lung carcinoma) and HL-60 (promyelocytic leukemia) cells. Both compounds demonstrated an IC50 value of < 10 µM against A549 cells in an SRB assay and < 10 µM against HL-60 cells in an MTT assay, both after a 72-hour incubation period [1]. This finding indicates that within the context of this specific assay system, the structural differences between Macrocarpal L and Macrocarpal C do not translate into a significant difference in their *in vitro* anti-proliferative potency against these cell lines.

Antibacterial potency context

Class-level

Macrocarpal D

MHK: 0.78 µg/ml (B. subtilis), 1.56 µg/ml (S. aureus)

Macrocarpal A

MHK:

Supports antimicrobial screening context; data to verify for Macrocarpal L

In‑vitro MHK determination; class‑level inference only

Glucosyltransferase inhibition

Class-level

Macrocarpals H, I, J inhibit GTF; Macrocarpal L not tested

Supports anti-cariogenic research context; requires individual characterization

No IC50 available; qualitative class inference

DPP‑4 inhibition divergence

Class-level

~30×potency difference

C: 90% at 50 µM; A/B: 30% at 500 µM

High SAR divergence; Macrocarpal L activity unknown, requires separate profiling

Recombinant human DPP‑4 assay

Cytotoxicity endpoint

Class-level

14.8 µMIC50

Macrocarpal A vs. A549 cells; Doxorubicin: 0.7 µM (21‑fold more potent)

Supports cytotoxicity endpoint review; Macrocarpal L data to verify

SRB assay, 72 h; class‑level inference

Evidence Dimension	Cytotoxicity (IC50) against A549 cells
Target Compound Data	< 10 µM
Comparator Or Baseline	Macrocarpal C: < 10 µM
Quantified Difference	No significant difference (both < 10 µM)
Conditions	Human A549 lung carcinoma cells; 72-hour incubation; SRB assay.

Why This Matters

This data confirms that Macrocarpal L is not a significantly more or less potent cytotoxic agent than its close analog Macrocarpal C in these models, allowing researchers to select it based on other differentiating factors (e.g., physicochemical properties, availability) without sacrificing anti-proliferative activity.

• [1] Yu, Y., Gan, L.-S., Yang, S.-P., Sheng, L., Liu, Q.-F., Chen, S.-N., Li, J., & Yue, J.-M. (2016). Eucarobustols A-I, Conjugates of Sesquiterpenoids and Acylphloroglucinols from Eucalyptus robusta. *Journal of Natural Products*, 79(5), 1365–1372. PMID: 27142786. View Source

Glucosyltransferase Inhibition by Macrocarpals H, I, J

Macrocarpal L (C28H40O6; MW: 472.6 g/mol) is structurally distinct from its analog Macrocarpal C (C28H38O5; MW: 454.6 g/mol) [1][2]. The difference of +18 g/mol (H2O) indicates that Macrocarpal L is likely a more oxidized or hydrated form. This structural divergence is further reflected in a calculated lipophilicity value (XLogP3-AA) of 6.4 for Macrocarpal L [3].

Glucosyltransferase inhibition

Class-level

Macrocarpals H, I, J inhibit GTF; Macrocarpal L not tested

Supports anti-cariogenic research context; requires individual characterization

No IC50 available; qualitative class inference

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	472.6 g/mol (C28H40O6)
Comparator Or Baseline	Macrocarpal C: 454.6 g/mol (C28H38O5)
Quantified Difference	+18 g/mol (H2O equivalent)
Conditions	Computed properties from authoritative databases.

Why This Matters

This quantitative difference in molecular weight and formula is a verifiable metric for procurement. It ensures researchers receive the correct, specific chemical entity, which is critical for reproducible analytical chemistry, mass spectrometry identification, and accurate interpretation of biological assay results.

• [1] PubChem. (n.d.). Macrocarpal L (Molecular Weight). PubChem Compound Summary. Retrieved April 18, 2026. View Source
• [2] PubChem. (n.d.). Macrocarpal C (Molecular Weight). PubChem Compound Summary. Retrieved April 18, 2026. View Source
• [3] PubChem. (n.d.). Macrocarpal L (XLogP3-AA). PubChem Compound Summary. Retrieved April 18, 2026. View Source

Selective DPP-4 Inhibition by Macrocarpal C

While specific MIC values for Macrocarpal L against bacterial strains are not publicly available, its classification as a macrocarpal places it within a family of compounds known for antibacterial activity. Studies on related macrocarpals (A, B, C, H, I, J) demonstrate significant activity against periodontopathic bacteria, with MIC values against oral pathogens ranging from 0.20 to 6.25 µg/mL [1]. This class-level evidence suggests Macrocarpal L is a relevant candidate for screening in antibacterial assays, particularly those focused on oral health.

DPP‑4 inhibition divergence

Class-level

~30×potency difference

C: 90% at 50 µM; A/B: 30% at 500 µM

High SAR divergence; Macrocarpal L activity unknown, requires separate profiling

Recombinant human DPP‑4 assay

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	No direct quantitative data available for Macrocarpal L.
Comparator Or Baseline	Class baseline: Macrocarpals H, I, J: MIC 0.20 - 6.25 µg/mL against oral pathogens [1].
Quantified Difference	N/A (Class-level inference)
Conditions	*In vitro* assays against *Porphyromonas gingivalis* and other oral bacteria.

Why This Matters

This positions Macrocarpal L as a testable entity within a known bioactive class. A procurement decision based on this class-level inference is appropriate for exploratory research or screening campaigns, but it is a weaker form of evidence compared to direct, compound-specific data.

• [1] Osawa, K., Yasuda, H., Morita, H., Takeya, K., & Itokawa, H. (1996). Macrocarpals H, I, and J from the Leaves of Eucalyptus globulus. *Journal of Natural Products*, 59(9), 823–827. View Source

Macrocarpal L: Research & Industrial Applications

Molecular Probes for Oral Microbiology & Caries Research

Macrocarpal L is ideally suited for studies exploring the structure-activity relationship (SAR) of cytotoxic macrocarpals. Its comparable activity to Macrocarpal C against A549 and HL-60 cells (IC50 < 10 µM) [1], combined with its distinct molecular formula (C28H40O6 vs C28H38O5) [2], provides a controlled variable for SAR investigations. Researchers can directly compare the biological effects of these two structurally related but chemically distinct molecules to identify which functional groups or physicochemical properties are critical for target engagement and cellular response.

Cross-Validation in Antimicrobial Screening

The unique molecular formula and weight of Macrocarpal L (C28H40O6; MW: 472.6) [2] make it an essential reference standard for the development and validation of analytical methods (e.g., HPLC, LC-MS) used to profile and standardize complex *Eucalyptus* extracts. Procurement of pure Macrocarpal L enables the precise identification and quantification of this specific compound in botanical materials, a requirement for consistent manufacturing and quality control that cannot be met by relying on a structurally similar but distinct analog like Macrocarpal C (MW: 454.6).

Enzyme Inhibition Studies Beyond Established Targets

Given the documented antibacterial activity of the macrocarpal class against oral pathogens (e.g., MIC 0.20 - 6.25 µg/mL for macrocarpals H, I, J) [3], Macrocarpal L represents a logical and testable candidate for inclusion in focused screening libraries. While its specific potency remains uncharacterized, its procurement as a pure compound allows for its direct, unbiased evaluation in antibacterial assays, contributing to the exploration of the chemical space defined by the macrocarpal scaffold.

Application

Selection Property

Validation Focus

Oral microbiology & caries research

Glucosyltransferase inhibition context (class-level)

Biofilm formation and GTF specificity assays

Antimicrobial screening studies

SAR exploration and selectivity profiling

MIC determination and structural motif analysis

Enzyme inhibition beyond DPP‑4

Serine protease/hydrolase screening context

Aggregation potential and selectivity profiling

Natural product profiling & chemotaxonomy

Authentic reference standard for Eucalyptus metabolomics

Chromatographic and spectrometric identity confirmation

• [1] Yu, Y., Gan, L.-S., Yang, S.-P., Sheng, L., Liu, Q.-F., Chen, S.-N., Li, J., & Yue, J.-M. (2016). Eucarobustols A-I, Conjugates of Sesquiterpenoids and Acylphloroglucinols from Eucalyptus robusta. *Journal of Natural Products*, 79(5), 1365–1372. PMID: 27142786. View Source
• [2] PubChem. (n.d.). Macrocarpal L. PubChem Compound Summary. Retrieved April 18, 2026. View Source
• [3] Osawa, K., Yasuda, H., Morita, H., Takeya, K., & Itokawa, H. (1996). Macrocarpals H, I, and J from the Leaves of Eucalyptus globulus. *Journal of Natural Products*, 59(9), 823–827. View Source